Cas no 1797356-31-0 (N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide)

• Product Name: N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• CAS No: 1797356-31-0
• MF: C₂₂H₂₈F₃NO₂
• MW: 395.458436965942
• CID: 5371472
• Update Time: 2025-05-22

N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C22H28F3NO2/c1-28-21(18-9-15-8-16(11-18)12-19(21)10-15)13-26-20(27)7-4-14-2-5-17(6-3-14)22(23,24)25/h2-3,5-6,15-16,18-19H,4,7-13H2,1H3,(H,26,27)
• InChI Key： BMTIEQWRCLQETN-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)CCC1=CC=C(C(F)(F)F)C=C1

Additional information on N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

N-[(2-Methoxy-2-Adamantyl)methyl]-3-[4-(Trifluoromethyl)Phenyl]Propanamide: A Comprehensive Overview

N-[(2-Methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide, also known by its CAS Registry Number 1797356-31-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an adamantane moiety with a trifluoromethyl-substituted aromatic ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and amide bond formations. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity levels. The compound's structure is particularly noteworthy due to the adamantane group, which is known for its exceptional stability and rigidity. This feature makes it an ideal candidate for applications requiring high thermal and mechanical stability.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The trifluoromethyl group introduces a degree of lipophilicity, which enhances the compound's ability to cross biological membranes. This property has been leveraged in the development of novel drug carriers that can deliver therapeutic agents more effectively to target sites. Recent studies have demonstrated that N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide can act as a versatile platform for modifying drug molecules, improving their bioavailability and reducing side effects.

In addition to its pharmaceutical applications, this compound has found significant use in materials science. The adamantane moiety contributes to the formation of robust molecular frameworks, which are highly sought after in the development of advanced polymers and composites. Researchers have explored the use of this compound as a building block for creating self-healing materials and high-performance adhesives. Its ability to form strong intermolecular interactions makes it particularly suitable for these applications.

The latest research on CAS 1797356-31-0 has also shed light on its potential in electronic materials. The trifluoromethyl group introduces electron-withdrawing effects, which can be exploited in the design of semiconducting materials for use in organic electronics. Preliminary studies have shown that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties. This dual functionality opens up new avenues for its application in flexible electronics and energy storage devices.

From a chemical synthesis perspective, the development of efficient synthetic routes for N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide has been a focal point for researchers. Recent breakthroughs in transition metal-catalyzed reactions have enabled the construction of complex molecular architectures with greater precision. These advancements not only improve the scalability of production but also pave the way for exploring new derivatives with enhanced functionalities.

In conclusion, N-[(2-methoxy-2-adamantyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide (CAS 1797356-31-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to find even more applications, further solidifying its position as a key player in contemporary chemical science.